4-[(ethylsulfonyl)amino]-N-[3-(methylthio)phenyl]benzamide

• IUPAC Name: 4-(ethylsulfonylamino)-N-(3-methylsulfanylphenyl)benzamide
• InChI: InChI=1S/C16H18N2O3S2/c1-3-23(20,21)18-13-9-7-12(8-10-13)16(19)17-14-5-4-6-15(11-14)22-2/h4-11,18H,3H2,1-2H3,(H,17,19)
• InChI Key: SMBJPMNXRDPKMV-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)SC
• Molecular Formula: C16H18N2O3S2
• Molecular Weight: 350.5 g/mol

Description

4-[(ethylsulfonyl)amino]-N-[3-(methylthio)phenyl]benzamide, also known as ESI-09, is a small molecule inhibitor that has been widely used in scientific research as a tool to investigate the role of RhoGDI in various cellular processes.

Mechanism of Action

4-[(ethylsulfonyl)amino]-N-[3-(methylthio)phenyl]benzamide inhibits the interaction between RhoGDI and Rho GTPases by binding to a hydrophobic pocket on RhoGDI. This binding prevents RhoGDI from binding to Rho GTPases, leading to the activation of Rho GTPases and the subsequent effects on cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit cell migration and cell adhesion, as well as cytokinesis. In vivo studies have shown that this compound can inhibit tumor growth and metastasis in mouse models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(ethylsulfonyl)amino]-N-[3-(methylthio)phenyl]benzamide in lab experiments is its specificity for RhoGDI. This compound has been shown to have little or no effect on other members of the Rho GTPase family, making it a useful tool for investigating the role of RhoGDI specifically. However, one limitation of using this compound is its low solubility in aqueous solutions, which can make it difficult to work with in some experimental setups.

Future Directions

There are several potential future directions for research involving 4-[(ethylsulfonyl)amino]-N-[3-(methylthio)phenyl]benzamide. One area of interest is the role of RhoGDI in cancer metastasis. This compound has been shown to inhibit tumor growth and metastasis in mouse models of cancer, and further research could investigate the underlying mechanisms of this effect. Another potential area of research is the role of RhoGDI in neuronal development and function. RhoGDI has been shown to be important for the development and function of the nervous system, and this compound could be used as a tool to investigate this further. Additionally, further optimization of the synthesis method for this compound could lead to the development of more potent and specific inhibitors of RhoGDI.

Scientific Research Applications

4-[(ethylsulfonyl)amino]-N-[3-(methylthio)phenyl]benzamide has been widely used in scientific research to investigate the role of RhoGDI in various cellular processes such as cell migration, cell adhesion, and cytokinesis. RhoGDI is a guanine nucleotide dissociation inhibitor that regulates the activity of Rho GTPases, which are key regulators of the actin cytoskeleton. This compound has been shown to inhibit the interaction between RhoGDI and Rho GTPases, leading to the activation of Rho GTPases and the subsequent effects on cellular processes.